Cas no 68710-17-8 (Arteanoflavone)

• Product Name: Arteanoflavone
• CAS No: 68710-17-8
• MF: C₁₉H₁₈O₈
• MW: 374.341426372528
• CID: 2038732
• PubChem ID: 14104188
• Update Time: 2025-05-20

Arteanoflavone Chemical and Physical Properties

Names and Identifiers

• Arteanoflavone
• AKOS040762680
• CS-0133337
• HY-133804
• 68710-17-8
• LMPK12111274
• 5,7-dihydroxy-6-methoxy-2-(3,4,5-trimethoxyphenyl)chromen-4-one
• AT44629
• DA-50720
• 5,7-Dihydroxy-6-methoxy-2-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-4-one
• TCA71017

• Inchi： 1S/C19H18O8/c1-23-14-5-9(6-15(24-2)19(14)26-4)12-7-10(20)16-13(27-12)8-11(21)18(25-3)17(16)22/h5-8,21-22H,1-4H3
• InChI Key： ZHESTCBHMHKZNL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=C(C=2C(C=C1C1C=C(C(=C(C=1)OC)OC)OC)=O)O)OC)O

Computed Properties

• Exact Mass: 374.10016753g/mol
• Monoisotopic Mass: 374.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-182 ºC (chloroform methanol )
• Boiling Point: 606.1±55.0 °C at 760 mmHg
• Flash Point: 218.9±25.0 °C
• Solubility: Almost insoluble (0.079 g/l) (25 º C),
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Arteanoflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Arteanoflavone

Professional Introduction to Arteanoflavone (CAS No: 68710-17-8)

Arteanoflavone, chemically designated as 5,7-dihydroxy-6-methoxy-2-(4-hydroxyphenyl)-4H-chromen-4-one, is a naturally occurring flavonoid derivative with significant pharmacological interest. This compound, identified by its unique Chemical Abstracts Service (CAS) number 68710-17-8, has garnered attention in the field of pharmaceutical research due to its diverse biological activities and potential therapeutic applications.

The structural framework of Arteanoflavone consists of a chromenone core, which is a common motif in many bioactive flavonoids. The presence of multiple hydroxyl and methoxy substituents enhances its reactivity and interaction with biological targets. This structural characteristic has been exploited in various preclinical studies to explore its pharmacodynamic properties.

Recent research has highlighted the anti-inflammatory and antioxidant properties of Arteanoflavone. Studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The antioxidant activity, attributed to its ability to scavenge free radicals, has been linked to its potential in preventing oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant effects, Arteanoflavone has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and enhancing the expression of pro-apoptotic proteins. These findings suggest that Arteanoflavone may serve as a valuable component in developing novel anticancer therapies.

The compound's ability to interact with various biological targets has also led to investigations into its potential neuroprotective effects. Research has suggested that Arteanoflavone can protect against neurodegenerative diseases by reducing oxidative damage and inhibiting the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. These findings have opened new avenues for exploring its therapeutic potential in neurology.

Epidemiological studies have long associated the consumption of flavonoid-rich foods with reduced risk of chronic diseases. Arteanoflavone, being a flavonoid derivative, is expected to follow this trend. Its bioavailability and metabolic profile are subjects of ongoing research, aiming to optimize its delivery and efficacy in clinical settings.

The synthesis and purification of Arteanoflavone (CAS No: 68710-17-8) require meticulous attention to detail to ensure high purity and yield. Advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) are commonly employed for isolation and purification. The development of efficient synthetic routes has been a focus of industrial and academic researchers to facilitate large-scale production for therapeutic purposes.

The pharmacokinetic profile of Arteanoflavone is another critical area of study. Understanding how the body absorbs, distributes, metabolizes, and excretes this compound is essential for determining optimal dosing regimens and minimizing potential side effects. Phase I clinical trials are underway to gather preliminary data on its safety and pharmacokinetics in human subjects.

The regulatory landscape for natural products like Arteanoflavone is complex but evolving. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the evaluation of herbal medicines and natural products. These guidelines emphasize the need for robust preclinical data before human trials can commence.

The future prospects for Arteanoflavone are promising, with ongoing research aimed at elucidating its mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academia, industry, and regulatory bodies are crucial in translating preclinical findings into clinical reality. As more data becomes available, it is expected that Arteanoflavone's role in modern medicine will continue to grow.